N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide

• CAS No.: 392230-58-9
• Molecular Formula: C21H44N4O
• Molecular Weight: 368.6 g/mol
• IUPAC Name: N-[4-(hydrazinylmethylideneamino)butyl]-14-methylpentadecanamide
• InChI: InChI=1S/C21H44N4O/c1-20(2)15-11-9-7-5-3-4-6-8-10-12-16-21(26)24-18-14-13-17-23-19-25-22/h19-20H,3-18,22H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: VOVDQILEKBRBPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCCCC(=O)NCCCCN=CNN

Description

N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide is a chemical compound with the molecular formula C21H44N4O . It is known for its unique structure, which includes a hydrazinylmethylidene group and a long alkyl chain. This compound is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide typically involves the reaction of hydrazine derivatives with appropriate aldehydes or ketones under controlled conditions . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, it may be studied for its potential therapeutic properties, including its ability to interact with specific biological targets. In industry, it can be used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide involves its interaction with molecular targets through its hydrazinylmethylidene group . This interaction can lead to the modulation of specific biochemical pathways, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-{4-[(E)-(Hydrazinylmethylidene)amino]butyl}-14-methylpentadecanamide can be compared with other similar compounds, such as azomethine derivatives and other hydrazine-containing molecules . These compounds share some structural similarities but may differ in their chemical reactivity and biological activity. The uniqueness of this compound lies in its specific combination of functional groups and its long alkyl chain, which can influence its solubility and interaction with other molecules.